1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[(4-fluorophenyl)methylamino]-3-phenyl-1,2,4-triazol-1-yl]ethanone
• InChI: InChI=1S/C17H15FN4O/c1-12(23)22-17(19-11-13-7-9-15(18)10-8-13)20-16(21-22)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key: YCLZQWWIYVBQDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=NC(=N1)C2=CC=CC=C2)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O
• Molecular Weight: 310.33 g/mol

Description

1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine have been extensively studied. This compound has been shown to have anti-cancer, anti-bacterial, and anti-fungal properties. It has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine in lab experiments include its potent biological activity, ease of synthesis, and availability. However, there are also limitations to its use in lab experiments, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine. One potential area of research is the development of more potent derivatives of this compound for use in cancer treatment. Another area of research is the study of the mechanism of action of this compound and the identification of its molecular targets. Additionally, the potential use of this compound in the treatment of bacterial and fungal infections and neurological disorders warrants further investigation.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine involves the reaction of 4-fluorobenzylamine with acetic anhydride in the presence of a catalyst to form 1-acetyl-4-fluorobenzylamine. This intermediate is then reacted with phenylhydrazine and sodium acetate to form the final product, 1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine. This synthesis method has been optimized to produce a high yield of the final product.

Scientific Research Applications

1-acetyl-N-(4-fluorobenzyl)-3-phenyl-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, bacterial and fungal infections, and neurological disorders. It has also been used as a building block for the synthesis of other biologically active compounds.